Cas no 1099030-05-3 (6-(Piperazine-1-sulfonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 6-(Piperazine-1-sulfonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 1099030-05-3
• MF: C₁₂H₁₅N₃O₄S
• MW: 297.3302
• CID: 5095326
• PubChem ID: 43362238
• Update Time: 2026-03-02

6-(Piperazine-1-sulfonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 6-(1-piperazinylsulfonyl)-
• 6-(Piperazine-1-sulfonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
• 6-piperazin-1-ylsulfonyl-4H-1,4-benzoxazin-3-one
• 6-(Piperazin-1-ylsulfonyl)-2h-benzo[b][1,4]oxazin-3(4h)-one

• Inchi： 1S/C12H15N3O4S/c16-12-8-19-11-2-1-9(7-10(11)14-12)20(17,18)15-5-3-13-4-6-15/h1-2,7,13H,3-6,8H2,(H,14,16)
• InChI Key： WNBGZYXOZPFBAD-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C2=C(C=1[H])N([H])C(C([H])([H])O2)=O)(N1C([H])([H])C([H])([H])N([H])C([H])([H])C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 470
• XLogP3: -0.6
• Topological Polar Surface Area: 96.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 6-(Piperazine-1-sulfonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one

Comprehensive Analysis of 6-(Piperazine-1-sulfonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1099030-05-3)

The compound 6-(Piperazine-1-sulfonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1099030-05-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its piperazine-sulfonyl moiety and benzoxazinone core make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. 6-(Piperazine-1-sulfonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one has emerged as a compound of interest due to its drug-like properties, including favorable lipophilicity and metabolic stability. These characteristics are critical for optimizing bioavailability and ensuring effective delivery to target tissues.

The synthesis of 6-(Piperazine-1-sulfonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one involves multi-step organic reactions, often starting with the functionalization of the benzoxazinone scaffold. The introduction of the piperazine-sulfonyl group is typically achieved through nucleophilic substitution or coupling reactions, which require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing the compound and confirming its structural integrity.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 6-(Piperazine-1-sulfonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one in drug discovery?" Current research suggests its utility in designing selective enzyme inhibitors, particularly for kinases involved in signal transduction pathways. Additionally, its heterocyclic framework makes it a versatile building block for constructing libraries of analogs with enhanced pharmacological profiles.

Another hot topic in the scientific community is the role of computational chemistry in optimizing compounds like 6-(Piperazine-1-sulfonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one. Molecular docking studies and QSAR models have been employed to predict its binding affinity and selectivity, reducing the time and cost associated with empirical screening. These approaches align with the growing trend of AI-driven drug design, which leverages machine learning to identify promising candidates.

From a regulatory perspective, 6-(Piperazine-1-sulfonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one is not classified as a hazardous material, but proper handling protocols should still be followed to ensure safety during laboratory use. Its stability under various pH conditions and solubility in organic solvents are key considerations for formulation development. Researchers often explore prodrug strategies or nanocarrier systems to enhance its delivery efficiency.

In conclusion, 6-(Piperazine-1-sulfonyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1099030-05-3) represents a compelling case study in modern drug discovery. Its unique structure, combined with its potential therapeutic applications, positions it as a valuable tool for addressing unmet medical needs. As the field continues to evolve, this compound will likely remain a focal point for innovation in medicinal chemistry and pharmaceutical sciences.